3-((2-(Dimethylamino)ethyl)amino)-4-((2-hydroxyethyl)amino)cyclobut-3-ene-1,2-dione

• Molecular Formula: C10H17N3O3
• Molecular Weight: 227.26 g/mol
• IUPAC Name: 3-[2-(dimethylamino)ethylamino]-4-(2-hydroxyethylamino)cyclobut-3-ene-1,2-dione
• InChI: InChI=1S/C10H17N3O3/c1-13(2)5-3-11-7-8(12-4-6-14)10(16)9(7)15/h11-12,14H,3-6H2,1-2H3
• InChI Key: FOTUFSZQGPLHLQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC1=C(C(=O)C1=O)NCCO

Description

3-((2-(Dimethylamino)ethyl)amino)-4-((2-hydroxyethyl)amino)cyclobut-3-ene-1,2-dione is a complex organic compound with a unique structure that includes both dimethylamino and hydroxyethylamino groups attached to a cyclobutene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-((2-(Dimethylamino)ethyl)amino)-4-((2-hydroxyethyl)amino)cyclobut-3-ene-1,2-dione typically involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the cyclobutene ring: This can be achieved through a cyclization reaction involving suitable precursors.

Introduction of the dimethylamino group: This step often involves the reaction of the intermediate with dimethylamine under controlled conditions.

Introduction of the hydroxyethylamino group: This can be done by reacting the intermediate with ethanolamine.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve optimization of the reaction conditions to maximize yield and purity. This could include the use of catalysts, temperature control, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

3-((2-(Dimethylamino)ethyl)amino)-4-((2-hydroxyethyl)amino)cyclobut-3-ene-1,2-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution reagents: Such as halogens or nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines.

Scientific Research Applications

3-((2-(Dimethylamino)ethyl)amino)-4-((2-hydroxyethyl)amino)cyclobut-3-ene-1,2-dione has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 3-((2-(Dimethylamino)ethyl)amino)-4-((2-hydroxyethyl)amino)cyclobut-3-ene-1,2-dione exerts its effects involves interactions with specific molecular targets. These interactions can lead to changes in the activity of enzymes, receptors, or other proteins, ultimately affecting cellular processes and pathways.

Comparison with Similar Compounds

Similar Compounds

3-((2-(Dimethylamino)ethyl)amino)-4-((2-hydroxyethyl)amino)cyclobut-3-ene-1,2-dione: Shares structural similarities but differs in functional groups.

Cyclobutene derivatives: Compounds with similar cyclobutene rings but different substituents.

Uniqueness

The uniqueness of 3-((2-(Dimethylamino)ethyl)amino)-4-((2-hydroxyethyl)amino)cyclobut-3-ene-1,2-dione lies in its specific combination of functional groups, which confer distinct chemical and biological properties.